Cas no 834861-81-3 (L-Lysinamide, L-seryl-L-histidyl-L-histidyl-)

• Product name: L-Lysinamide, L-seryl-L-histidyl-L-histidyl-
• CAS No: 834861-81-3
• MF: C₂₁H₃₄N₁₀O₅
• MW: 506.55866
• CID: 1808377
• PubChem ID: 71415384

L-Lysinamide, L-seryl-L-histidyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide, L-seryl-L-histidyl-L-histidyl-
• (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]hexanamide
• L-Seryl-L-histidyl-L-histidyl-L-lysinamide
• 834861-81-3
• DTXSID30834799

• Inchi： InChI=1S/C21H34N10O5/c22-4-2-1-3-15(18(24)33)29-20(35)17(6-13-8-26-11-28-13)31-21(36)16(5-12-7-25-10-27-12)30-19(34)14(23)9-32/h7-8,10-11,14-17,32H,1-6,9,22-23H2,(H2,24,33)(H,25,27)(H,26,28)(H,29,35)(H,30,34)(H,31,36)/t14-,15-,16-,17-/m0/s1
• InChI Key： STZGSLKKURJHMM-QAETUUGQSA-N
• SMILES： C1=C(NC=N1)CC(C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CC2=CN=CN2)NC(=O)C(CO)N

Computed Properties

• Exact Mass: 506.27136422g/mol
• Monoisotopic Mass: 506.27136422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 260Ų